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Compound of Interest

Compound Name: Duocarmycin analog-2

Cat. No.: B12396377

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro cytotoxicity of
Duocarmycin analog-2, a potent DNA alkylating agent with significant anti-proliferative activity
against a range of cancer cell lines. Duocarmycins, originally isolated from Streptomyces
bacteria, are a class of exceptionally potent antineoplastic compounds that exert their cytotoxic
effects through a sequence-selective alkylation of DNA.[1][2][3][4][5] This document
summarizes the available quantitative data, outlines typical experimental protocols for
assessing cytotoxicity, and visualizes the underlying molecular mechanism and experimental
workflow.

Quantitative Cytotoxicity Data

The anti-proliferative activity of Duocarmycin analog-2 has been evaluated against a panel of
human cancer cell lines, demonstrating potent cytotoxicity at nanomolar concentrations. The
IC50 values, representing the concentration of the compound required to inhibit cell growth by
50%, are summarized in the table below.

Table 1: In Vitro IC50 Values of Duocarmycin Analog-2 in Various Cancer Cell Lines
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Cell Line Cancer Type IC50 (nM)
Du4475 Breast Cancer 0.001
SET2 Megakaryoblastic Leukemia 0.002
HCT 116 Colorectal Carcinoma 0.002
A2780 Ovarian Cancer 0.004
MDA-MB-468 Breast Cancer 0.009
LNCaP Prostate Cancer 0.010
LS174T Colorectal Adenocarcinoma 0.015
CCRE-CEM T-cell Acute Lymphoblastic 0.019
Leukemia
COLO 205 Colorectal Adenocarcinoma 0.019
NCI-H2087 Non-Small Cell Lung Cancer 0.019
NCI-H661 Non-Small Cell Lung Cancer 0.020
A549 Lung Carcinoma 0.040
MDA-MB-231 Breast Cancer 0.068

Data sourced from MedChemExpress. The accuracy of these methods has not been

independently confirmed by the source and should be used for reference only.

Mechanism of Action: DNA Alkylation

Duocarmycin analogs are known to exert their potent cytotoxic effects by binding to the minor

groove of DNA and subsequently causing irreversible alkylation, primarily at the N3 position of

adenine. This action disrupts the DNA architecture, leading to a cascade of cellular events that

inhibit essential processes like replication and transcription, ultimately culminating in apoptotic

cell death. The general mechanism is applicable to Duocarmycin analog-2 as a member of

this class of compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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